Cas no 1001054-45-0 (Methyl (S)-4-benzyl-6,6-dimethylmorpholine-3-carboxylate)

• Product Name: Methyl (S)-4-benzyl-6,6-dimethylmorpholine-3-carboxylate
• CAS No: 1001054-45-0
• MF: C₁₅H₂₁NO₃
• MW: 263.332144498825
• CID: 2860839
• Update Time: 2023-08-10

Methyl (S)-4-benzyl-6,6-dimethylmorpholine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl (S)-4-benzyl-6,6-dimethylmorpholine-3-carboxylate

• Inchi： 1S/C15H21NO3/c1-15(2)11-16(9-12-7-5-4-6-8-12)13(10-19-15)14(17)18-3/h4-8,13H,9-11H2,1-3H3/t13-/m0/s1
• InChI Key： VZGFKOIYEHOFJI-ZDUSSCGKSA-N
• SMILES： O1C[C@@H](C(=O)OC)N(CC2C=CC=CC=2)CC1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 311
• XLogP3: 2
• Topological Polar Surface Area: 38.8